Cas no 3622-69-3 ( )
structure
Product Name:
CAS No:3622-69-3
MF:C9H19N3O
MW:185.266661882401
CID:921141
PubChem ID:101329
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- [(Z)-octan-2-ylideneamino]urea
- (+-)-2-amino-octane, hydrochloride
- 1-methyl-heptylamine, hydrochloride
- 2-Octanamine hydrochloride
- 2-Octanon-semicarbazon
- 2-Octylamine hydrochloride
- AC1L1NDF
- Amino-2
- Amino-2 octane chlorhydrate [French]
- HEPTYLAMINE, 1-METHYL-, HYDROCHLORIDE
- LS-74731
- Methylhexylketon-semicarbazon
- methyl-n-hexylketone semicarbazone
- octan-2-amine hydrochloride
- octan-2-one semicarbazone
- Octanon-(2)-semicarbazon
- rac-2-amino-octane hydrochloride
- AKOS017270784
- hexyl methyl ketone semicarbazone
- 3622-69-3
- 2-(1-Methylheptylidene)hydrazinecarboxamide
- DTXSID901262747
- SCHEMBL9356574
-
-
- Inchi: 1S/C9H19N3O/c1-3-4-5-6-7-8(2)11-12-9(10)13/h3-7H2,1-2H3,(H3,10,12,13)
- InChI Key: COGNJHDCPSNYEH-UHFFFAOYSA-N
- SMILES: O=C(N)NN=C(C)CCCCCC
Computed Properties
- Exact Mass: 185.15297
- Monoisotopic Mass: 185.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.48
Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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